Cas no 1261916-35-1 (3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid)

• Product Name: 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid
• CAS No: 1261916-35-1
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• MDL: MFCD18323141
• CID: 2763254
• PubChem ID: 53228962
• Update Time: 2025-11-07

3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
• 5-Amino-4'-(pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID40692342
• 5-Amino-4'-(pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
• MFCD18323141
• 1261916-35-1
• 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
• 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

• MDL： MFCD18323141
• Inchi： 1S/C17H18N2O4S/c18-15-10-13(9-14(11-15)17(20)21)12-3-5-16(6-4-12)24(22,23)19-7-1-2-8-19/h3-6,9-11H,1-2,7-8,18H2,(H,20,21)
• InChI Key： UVVTUKQMEOSRBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=C(C=C(C(=O)O)C=2)N)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 346.09872823Da
• Monoisotopic Mass: 346.09872823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų

Additional information on 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid

Comprehensive Overview of 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261916-35-1)

3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid (CAS No. 1261916-35-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique sulfonyl and benzoic acid functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a pyrrolidine ring with a phenylsulfonyl moiety, offering versatile reactivity and binding properties.

The compound's CAS number 1261916-35-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its IUPAC name reflects the presence of an amino group at the 3-position and a benzoic acid moiety, making it a valuable intermediate in synthetic chemistry. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they are frequently used in high-throughput screening and molecular docking studies.

One of the most searched questions related to this compound is: "What are the applications of 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid in medicinal chemistry?" The answer lies in its potential as a pharmacophore, a structural feature essential for biological activity. Its sulfonamide group, for instance, is known to interact with enzymes and receptors, making it a candidate for targeting diseases like cancer and inflammatory disorders. Additionally, its solubility and stability under physiological conditions are key factors driving its research utility.

Another hot topic in the scientific community is the role of small-molecule inhibitors in precision medicine. 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid fits into this narrative due to its modifiable structure, which allows for the design of target-specific therapeutics. Researchers are also investigating its potential in proteomics and metabolomics, where it could serve as a biomarker or probe for studying metabolic pathways.

From a synthetic perspective, the compound's pyrrolidinylsulfonyl group is a focal point for structure-activity relationship (SAR) studies. Chemists often modify this segment to enhance bioavailability or binding affinity. The benzoic acid component, on the other hand, provides a handle for further derivatization, enabling the creation of libraries of analogs for screening. This adaptability aligns with the growing demand for fragment-based drug design (FBDD) and combinatorial chemistry approaches.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid to minimize waste and improve atom economy. Sustainable methods, such as catalytic reactions and microwave-assisted synthesis, are being explored to produce this compound more efficiently. These advancements are crucial for reducing the environmental footprint of pharmaceutical manufacturing.

Lastly, the compound's relevance in academic research cannot be overstated. It is frequently cited in studies focusing on enzyme inhibition, receptor modulation, and signal transduction. As the scientific community continues to unravel the complexities of cellular pathways, compounds like 3-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid will remain indispensable tools for innovation.